Cas no 114038-47-0 (4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile)

• Product Name: 4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• CAS No: 114038-47-0
• MF: C₂₄H₁₆N₂S
• MW: 364.462244033813
• CID: 2612184
• PubChem ID: 13930626
• Update Time: 2025-04-21

4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 4,5,6-Triphenyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• 114038-47-0
• DTXSID50552766

• Inchi： 1S/C24H16N2S/c25-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)23(26-24(20)27)19-14-8-3-9-15-19/h1-15H,(H,26,27)
• InChI Key： TWDHENGVDICRHH-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 364.10341969Da
• Monoisotopic Mass: 364.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.9Ų